Cas no 2918963-79-6 (2-(3-Methyl-5-(methylthio)phenyl)propan-2-ol)

• Product Name: 2-(3-Methyl-5-(methylthio)phenyl)propan-2-ol
• CAS No: 2918963-79-6
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 6796586
• PubChem ID: 171366670
• Update Time: 2025-07-23

2-(3-Methyl-5-(methylthio)phenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• MFCD34821768
• 2-(3-Methyl-5-(methylthio)phenyl)propan-2-ol
• 2918963-79-6

• Inchi： 1S/C11H16OS/c1-8-5-9(11(2,3)12)7-10(6-8)13-4/h5-7,12H,1-4H3
• InChI Key： AIMZQYGUBLUFJP-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C)C=C(C=1)C(C)(C)O

Computed Properties

• Exact Mass: 196.09218630g/mol
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.5Ų

Additional information on 2-(3-Methyl-5-(methylthio)phenyl)propan-2-ol

Professional Introduction to Compound with CAS No. 2918963-79-6 and Product Name: 2-(3-Methyl-5-(methylthio)phenyl)propan-2-ol

The compound with the CAS number 2918963-79-6 and the product name 2-(3-Methyl-5-(methylthio)phenyl)propan-2-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in various biochemical pathways and therapeutic interventions.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that target specific biological mechanisms. Among these, 2-(3-Methyl-5-(methylthio)phenyl)propan-2-ol stands out as a promising candidate for further exploration. Its molecular structure, featuring a phenyl ring substituted with a methyl group and a methylthio group, as well as an aliphatic propan-2-ol side chain, contributes to its distinctive chemical properties.

The significance of this compound is further underscored by its potential role in modulating key enzymatic and metabolic processes. Current research indicates that compounds with similar structural motifs may exhibit inhibitory effects on certain enzymes involved in inflammation and oxidative stress. These pathways are critically implicated in a wide range of diseases, including cardiovascular disorders, neurodegenerative conditions, and certain types of cancer.

Recent studies have demonstrated that the presence of the methylthio group in the phenyl ring can significantly enhance the bioactivity of small molecules by improving their solubility and interaction with biological targets. This structural feature is particularly relevant in the context of drug design, where optimizing molecular interactions is essential for achieving desired pharmacological effects. The aliphatic propan-2-ol side chain further contributes to the compound's overall pharmacokinetic profile, potentially influencing its absorption, distribution, metabolism, and excretion (ADME) properties.

The compound's potential applications extend to the field of medicinal chemistry, where it serves as a valuable scaffold for developing new therapeutic agents. Researchers are exploring its efficacy in preclinical models as a potential treatment for conditions characterized by abnormal inflammatory responses. The ability of this compound to interact with biological receptors and enzymes at nanomolar concentrations suggests its suitability for targeted drug delivery systems.

Moreover, the synthesis of 2-(3-Methyl-5-(methylthio)phenyl)propan-2-ol represents a testament to the advancements in synthetic organic chemistry. The multi-step synthesis process involves strategic functional group transformations that highlight the ingenuity of modern chemical methodologies. This includes techniques such as cross-coupling reactions, which are pivotal in constructing complex aromatic systems.

In conclusion, the compound with CAS No. 2918963-79-6 and product name 2-(3-Methyl-5-(methylthio)phenyl)propan-2-ol exemplifies the intersection of innovative chemistry and therapeutic potential. Its unique structural features and demonstrated bioactivity make it a compelling subject for further research. As scientists continue to unravel the complexities of biological systems, compounds like this one hold promise for addressing some of the most pressing challenges in medicine today.